Cas no 2625-60-7 (Pregna-4,11-diene-3,20-dione(7CI,8CI,9CI))

• Product Name: Pregna-4,11-diene-3,20-dione(7CI,8CI,9CI)
• CAS No: 2625-60-7
• MF: C₂₁H₂₈O₂
• MW: 312.445826530457
• CID: 256705
• PubChem ID: 228863
• Update Time: 2025-04-19

Pregna-4,11-diene-3,20-dione(7CI,8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Pregna-4,11-diene-3,20-dione(7CI,8CI,9CI)
• (8S,9S,10R,13S,14S,17S)-17-acetyl-10,13-dimethyl-1,2,6,7,8,9,14,15,16,17-decahydrocyclopenta[a]phenanthren-3-one
• 11-Dehydro-progesteron
• 11-Dehydroprogesterone
• 3,20-Dioxo-pregna-4,11-dien
• delta11-Progesterone
• Pregna-4,11-dien-3,20-dion
• Pregna-4,11-diene-3,20-dione
• UNII-YUL6GTR69Y
• DTXSID90180885
• CHEBI:34929
• NSC 22020
• YUL6GTR69Y
• NSC-22020
• BRN 3219163
• 17-acetyl-10,13-dimethyl-1,2,6,7,8,9,14,15,16,17-decahydrocyclopenta[a ]phenanthren-3-one
• NSC22020
• Q27116323
• 2625-60-7
• 4,11-pregnadiene-3,20-dione
• 4-07-00-02457 (Beilstein Handbook Reference)
• CHEMBL44282
• 11,12-DIDEHYDROPROGESTERONE
• (8S, 9S, 10R, 13S, 14S, 17S)-17-acetyl-10, 13-dimethyl-1, 2, 6, 7, 8, 9, 14, 15, 16, 17-decahydrocyclopenta[a]phenanthren-3-one

• Inchi： 1S/C21H28O2/c1-13(22)17-6-7-18-16-5-4-14-12-15(23)8-10-20(14,2)19(16)9-11-21(17,18)3/h9,11-12,16-19H,4-8,10H2,1-3H3/t16-,17+,18-,19-,20-,21+/m0/s1
• InChI Key： XMUAORABVRJUDU-LEKSSAKUSA-N
• SMILES： O=C(C)[C@H]1CC[C@@H]2[C@]1(C)C=C[C@@H]1[C@@]3(C)CCC(C=C3CC[C@@H]21)=O

Computed Properties

• Exact Mass: 312.20900
• Monoisotopic Mass: 312.208930132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 628
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14000
• LogP: 4.49950

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives 20-oxosteroids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Oxosteroids 20-oxosteroids